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Compound of Interest

Compound Name:
1-Piperidinepropanoic acid, ethyl

ester

CAS No.: 19653-33-9

Cat. No.: B023162

Get Quote

Ethyl 3-(piperidin-1-yl)propanoate, with CAS Number 19653-33-9, is a tertiary amino ester that

serves as a valuable intermediate in organic synthesis.[1] Its structure incorporates a piperidine

ring, a common motif in many pharmaceuticals, and an ethyl propanoate chain, which offers

multiple avenues for further chemical modification. While not as extensively documented in

standalone studies as some other reagents, its structural analogues and the chemical class it

belongs to are pivotal in the development of various bioactive molecules. For instance, the

related compound ethyl 3-(pyridin-2-ylamino) propanoate is a crucial intermediate in the

synthesis of dabigatran etexilate, a direct thrombin inhibitor used as an oral anticoagulant.[2][3]

The methyl ester analogue, methyl 3-(piperidin-1-yl)propanoate, is also recognized as an

intermediate for synthesizing drugs and pesticides.[4] This guide provides a comprehensive

overview of the synthesis, properties, and potential applications of ethyl 3-(piperidin-1-

yl)propanoate for researchers and professionals in drug development and chemical synthesis.

Physicochemical and Safety Data
A thorough understanding of a compound's properties is fundamental to its application in

research and development. The key physicochemical data for ethyl 3-(piperidin-1-
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yl)propanoate are summarized below.

Property Value Reference

CAS Number 19653-33-9 [1]

Molecular Formula C₁₀H₁₉NO₂ [1][5]

Molecular Weight 185.26 g/mol [1][5]

Appearance Liquid [6]

Density 0.97 g/cm³ [1]

Boiling Point 108-110 °C (at 12 mmHg) [1]

Flash Point 87 °C [1][6]

Refractive Index 1.4530 to 1.4550 [1]

pKa (Predicted) 8.80 ± 0.10 [1]

Solubility

Soluble in organic solvents like

ether and alcohol; insoluble in

water.

[4]

Safety Profile: Ethyl 3-(piperidin-1-yl)propanoate is classified as an irritant.[1] It may cause skin

irritation (H315), serious eye irritation (H319), and respiratory irritation (H335).[5] Therefore,

appropriate personal protective equipment, including gloves, safety glasses, and a lab coat,

should be worn when handling this compound.[1] All work should be conducted in a well-

ventilated fume hood.

Synthesis Pathway: The Aza-Michael Addition
The most direct and common method for synthesizing ethyl 3-(piperidin-1-yl)propanoate is the

aza-Michael addition (also known as conjugate addition) of piperidine to ethyl acrylate. This

reaction is a cornerstone of carbon-nitrogen bond formation in organic chemistry.

Reaction Mechanism and Rationale
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The aza-Michael addition involves the nucleophilic attack of an amine (piperidine) on the β-

carbon of an α,β-unsaturated carbonyl compound (ethyl acrylate). The reaction proceeds

efficiently, often without the need for a catalyst, although its rate can be influenced by the

solvent and stoichiometry of the reactants.

The mechanism can be described as follows:

Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of piperidine acts as a

nucleophile, attacking the electron-deficient β-carbon of ethyl acrylate. This is facilitated by

the electron-withdrawing effect of the adjacent ester group.

Zwitterion Formation: This initial attack forms a zwitterionic intermediate.[7]

Proton Transfer: A proton is transferred from the newly formed ammonium cation to the

enolate anion. In reactions involving secondary amines like piperidine, this proton transfer is

often assisted by another molecule of the amine, which acts as a base, leading to the final

product.[7]

Computational studies on the aza-Michael addition of secondary amines to ethyl acrylate

suggest that the reaction preferentially follows a 1,2-addition mechanism, which involves the

formation of the zwitterion followed by a rate-determining, amine-assisted proton transfer.[7]

Piperidine is known to be a significantly more reactive Michael donor than other cyclic

secondary amines like morpholine in these reactions.[8]

Experimental Workflow Diagram
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Reagents:
- Piperidine

- Ethyl Acrylate
- Solvent (e.g., Ethanol or Acetonitrile)

Reaction Setup
(Round-bottom flask, magnetic stirrer)

Reaction Conditions
- Stir at room temperature
- Monitor by TLC/GC-MS

Aqueous Workup
- Dilute with water

- Extract with organic solvent (e.g., Ethyl Acetate)

Purification
- Dry organic layer (e.g., Na₂SO₄)

- Concentrate under reduced pressure
- Purify by column chromatography or distillation

Final Product:
Ethyl 3-(piperidin-1-yl)propanoate

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of ethyl 3-(piperidin-1-yl)propanoate.

Detailed Synthesis Protocol
This protocol is a representative procedure based on established principles of the aza-Michael

addition.[9]
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Materials and Equipment:

Piperidine

Ethyl acrylate

Anhydrous ethanol (or other suitable polar aprotic solvent)

Round-bottom flask with a magnetic stir bar

Magnetic stirrer

Dropping funnel

Standard workup and purification equipment (separatory funnel, rotary evaporator,

chromatography column or distillation apparatus)

Procedure:

Reaction Setup: To a round-bottom flask charged with piperidine (1.0 eq.), add anhydrous

ethanol to dissolve the amine under stirring.

Addition of Reactant: Cool the solution in an ice bath. Add ethyl acrylate (1.0-1.2 eq.)

dropwise to the stirred solution via a dropping funnel over 30 minutes, maintaining the

temperature below 10 °C. The slight excess of acrylate ensures the complete consumption of

the amine.

Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture

to warm to room temperature. Continue stirring for 12-24 hours.

Monitoring: Monitor the reaction's progress using Thin Layer Chromatography (TLC) or Gas

Chromatography-Mass Spectrometry (GC-MS) until the starting material (piperidine) is no

longer detectable.

Workup: Once the reaction is complete, concentrate the mixture under reduced pressure

using a rotary evaporator to remove the solvent.
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Purification: The resulting crude oil can be purified by vacuum distillation to yield ethyl 3-

(piperidin-1-yl)propanoate as a clear liquid.[1] Alternatively, purification can be achieved via

flash column chromatography on silica gel.

Self-Validation: The purity of the final product should be confirmed using ¹H NMR, ¹³C NMR,

and mass spectrometry. The spectral data should be consistent with the expected structure of

ethyl 3-(piperidin-1-yl)propanoate.[5][10] The refractive index can also serve as a quick check

of purity.[1]

Applications and Future Directions
Ethyl 3-(piperidin-1-yl)propanoate is primarily a synthetic intermediate. Its value lies in the

strategic placement of a reactive ester handle and a basic piperidine nucleus, making it a

versatile scaffold for building more complex molecules.

Role as a Pharmaceutical Intermediate
The piperidine ring is a privileged scaffold in medicinal chemistry, appearing in numerous

approved drugs. Molecules containing the 3-(piperidin-1-yl)propanoate core structure are

explored for various therapeutic targets. For example, derivatives have been synthesized and

investigated as NLRP3 inflammasome inhibitors, which are implicated in a range of

inflammatory diseases.[11] While this specific ethyl ester is not named, its core structure is part

of the broader chemical space being explored. The synthesis of compounds like ethyl 3-

(pyridin-2-ylamino) propanoate for anticoagulants further underscores the importance of this

class of molecules in drug discovery.[2][3]

Use in Organic and Materials Chemistry
Beyond pharmaceuticals, the aza-Michael reaction is employed in polymer and materials

science.[12] The propanoate moiety can be hydrolyzed to the corresponding carboxylic acid or

converted to other functional groups, enabling its use as a linker or monomer in the synthesis

of functional polymers and materials.

Potential Biological Activity
While specific antimicrobial studies on ethyl 3-(piperidin-1-yl)propanoate are not widely

published, the piperidine nucleus is a component of many compounds with demonstrated
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biological activity. For instance, various piperidine derivatives have been synthesized and

shown to possess antimicrobial properties.[13] Extracts from plants of the Piper genus, which

contain piperidine alkaloids, have also shown significant antibacterial and antifungal activity.[14]

[15] This suggests that ethyl 3-(piperidin-1-yl)propanoate could serve as a starting point for the

development of novel antimicrobial agents.

Logical Relationship Diagram

Pharmaceutical Synthesis Materials Science

Ethyl 3-(piperidin-1-yl)propanoate

Key Intermediate Functional Monomer / Linker

Scaffold for Bioactive Molecules

Anticoagulants (Analogue-based) NLRP3 Inhibitors (Derivative-based) Antimicrobial Agents (Potential)

Click to download full resolution via product page

Caption: Potential applications derived from the core structure of the topic compound.

Conclusion
Ethyl 3-(piperidin-1-yl)propanoate is a compound whose utility is best understood through the

lens of its synthetic accessibility and its potential as a molecular building block. Its

straightforward synthesis via the aza-Michael addition makes it readily available for

researchers. While direct applications are not extensively detailed, its structural relationship to

key pharmaceutical intermediates and its versatile chemical nature position it as a compound of

significant interest for professionals in drug discovery, medicinal chemistry, and materials
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science. Further exploration of its derivatives is likely to yield novel molecules with valuable

biological and material properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chembk.com [chembk.com]

2. CN104926717A - Preparation method for ethyl 3-(pyridin-2-ylamino) propanoate - Google
Patents [patents.google.com]

3. Preparation method for ethyl 3-(pyridin-2-ylamino) propanoate - Eureka | Patsnap
[eureka.patsnap.com]

4. METHYL 3-(PIPERIDIN-1-YL)PROPANOATE [chembk.com]

5. 1-Piperidinepropanoic acid, ethyl ester | C10H19NO2 | CID 88183 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. ethyl 3-(piperidin-1-yl)propanoate | 19653-33-9 [sigmaaldrich.com]

7. pubs.acs.org [pubs.acs.org]

8. researchgate.net [researchgate.net]

9. researchgate.net [researchgate.net]

10. rsc.org [rsc.org]

11. iris.unito.it [iris.unito.it]

12. Introducing the aza-Michael addition reaction between acrylate and dihydropyrimidin-
2(1H)-thione into polymer chemistry - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]

13. researchgate.net [researchgate.net]

14. researchgate.net [researchgate.net]

15. Application of Piper betle Leaf Extract as a Bioactive Additive in Eco-Friendly Antifouling
Coatings [mdpi.com]

To cite this document: BenchChem. [Introduction: A Versatile Building Block in Synthetic
Chemistry]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b023162/docs#introduction-a-versatile-building-block-
in-synthetic-chemistry]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b023162?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chembk.com/en/chem/ethyl%203-(piperidin-1-yl)propanoate
https://patents.google.com/patent/CN104926717A/en
https://patents.google.com/patent/CN104926717A/en
https://eureka.patsnap.com/patent-CN104926717A
https://eureka.patsnap.com/patent-CN104926717A
https://www.chembk.com/en/chem/METHYL%203-(PIPERIDIN-1-YL)PROPANOATE
https://pubchem.ncbi.nlm.nih.gov/compound/1-Piperidinepropanoic-acid_-ethyl-ester
https://pubchem.ncbi.nlm.nih.gov/compound/1-Piperidinepropanoic-acid_-ethyl-ester
https://www.sigmaaldrich.com/JP/ja/product/enamine/ena258389587?context=bbe
https://pubs.acs.org/doi/abs/10.1021/acs.joc.6b02218
https://www.researchgate.net/profile/Maksim_Fomin/post/Michael_Addition-How_to_prevent_second_addition_of_Acrylate_Compound_to_Primary_Amines/attachment/5addb693b53d2f63c3c77bf2/AS%3A618526570188800%401524479634392/download/1-s2.0-S0079670017300370-main.pdf
https://www.researchgate.net/figure/Aza-Michael-addition-of-secondary-amine-to-ethyl-acrylate_tbl1_324778290
https://www.rsc.org/suppdata/gc/c3/c3gc42164c/c3gc42164c.pdf
https://iris.unito.it/retrieve/e27ce432-3ce7-2581-e053-d805fe0acbaa/molecules-26-03975.pdf
https://pubs.rsc.org/en/content/articlelanding/2022/py/d2py01130a
https://pubs.rsc.org/en/content/articlelanding/2022/py/d2py01130a
https://www.researchgate.net/publication/256770932_Synthesis_NMR_spectral_and_antimicrobial_studies_of_some_N-methyl-3t-alkyl-2r6c-diarylpiperidin-4-ylidine-5%27-methylthiazolidine-4-ones
https://www.researchgate.net/publication/279531348_Phytochemical_potential_and_in_vitro_antimicrobial_activity_of_Piper_betle_Linn_leaf_extracts
https://www.mdpi.com/2571-9637/8/4/72
https://www.mdpi.com/2571-9637/8/4/72
https://www.benchchem.com/product/b023162/docs#introduction-a-versatile-building-block-in-synthetic-chemistry
https://www.benchchem.com/product/b023162/docs#introduction-a-versatile-building-block-in-synthetic-chemistry
https://www.benchchem.com/product/b023162/docs#introduction-a-versatile-building-block-in-synthetic-chemistry
https://www.benchchem.com/product/b023162/docs#introduction-a-versatile-building-block-in-synthetic-chemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023162?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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